5,7-Dichloro-8-quinolinyl 4-fluorobenzenesulfonate
Description
5,7-Dichloro-8-quinolinyl 4-fluorobenzenesulfonate is a chemical compound with the molecular formula C15H8Cl2FNO3S and a molecular weight of 372.2 . It is also known by its synonyms 5,7-dichloroquinolin-8-yl 4-fluorobenzenesulfonate and 5,7-dichloro-8-quinolinyl 4-fluorobenzenesulfonate .
Molecular Structure Analysis
The molecular structure of 5,7-Dichloro-8-quinolinyl 4-fluorobenzenesulfonate consists of a quinoline ring system substituted with two chlorine atoms and a fluorobenzenesulfonate group . The exact 3D structure and other details are not available from the search results.Scientific Research Applications
Pharmaceutical Research
5,7-Dichloro-8-quinolinyl 4-fluorobenzenesulfonate is often used in pharmaceutical research due to its potential as a bioactive compound. Researchers investigate its efficacy in treating various diseases, including bacterial and fungal infections. Its unique chemical structure allows it to interact with biological targets, making it a candidate for drug development .
Chemical Synthesis
This compound is valuable in chemical synthesis, particularly in the creation of complex organic molecules. Its reactivity and stability make it a useful intermediate in the synthesis of other quinoline derivatives, which are important in medicinal chemistry and material science .
Material Science
In material science, 5,7-Dichloro-8-quinolinyl 4-fluorobenzenesulfonate is explored for its potential in developing new materials with specific properties. Researchers study its incorporation into polymers and other materials to enhance their thermal stability, mechanical strength, and chemical resistance.
Analytical Chemistry
5,7-Dichloro-8-quinolinyl 4-fluorobenzenesulfonate is used in analytical chemistry for the detection and quantification of various substances. Its unique fluorescence properties make it suitable for use in spectroscopic methods, aiding in the analysis of complex mixtures and trace elements.
These applications highlight the versatility and importance of 5,7-Dichloro-8-quinolinyl 4-fluorobenzenesulfonate in various scientific fields. If you need more detailed information on any specific application, feel free to ask!
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properties
IUPAC Name |
(5,7-dichloroquinolin-8-yl) 4-fluorobenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8Cl2FNO3S/c16-12-8-13(17)15(14-11(12)2-1-7-19-14)22-23(20,21)10-5-3-9(18)4-6-10/h1-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQEHNHURHDFFSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C(C=C2Cl)Cl)OS(=O)(=O)C3=CC=C(C=C3)F)N=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8Cl2FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dichloro-8-quinolinyl 4-fluorobenzenesulfonate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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